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Abstract
This document provides a detailed protocol for the metallographic preparation of the nickel-

based superalloy IN738 for Electron Backscatter Diffraction (EBSD) analysis. Achieving a high-

quality, deformation-free surface is critical for obtaining sharp Kikuchi patterns and reliable

crystallographic data.[1][2] This protocol outlines a systematic approach encompassing

sectioning, mounting, grinding, mechanical polishing, and final polishing stages. Alternative and

supplementary methods, including vibratory polishing and electropolishing, are also discussed

to address the challenges associated with preparing this high-strength, multi-phase alloy.

Introduction
Inconel 738 (IN738) is a precipitation-strengthened nickel-based superalloy widely used in the

hot sections of gas turbines. Its complex microstructure, consisting of a gamma (γ) matrix,

gamma prime (γ') precipitates, and various carbides, makes it a challenging material to prepare

for microstructural analysis. EBSD is a powerful technique for characterizing the

crystallographic orientation, grain size, and texture of IN738. However, the quality of EBSD

data is highly dependent on the sample surface condition.[2] Any residual damage,
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deformation, or surface contamination from the preparation process can significantly degrade

or completely suppress the EBSD patterns.[1]

The protocol described herein is designed to produce a flat, scratch-free, and minimally

deformed surface suitable for high-quality EBSD analysis.

Experimental Workflow
The overall workflow for preparing IN738 samples for EBSD analysis is depicted below. The

process begins with careful sectioning and mounting, followed by a multi-step grinding and

polishing procedure to systematically remove material and reduce surface damage.
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Caption: Workflow for IN738 EBSD Sample Preparation.
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Detailed Protocols
Sectioning and Mounting

Sectioning: Extract a representative sample from the bulk material using a low-speed

diamond saw with ample coolant. Abrasive cutting methods should be avoided as they can

introduce significant heat and deformation deep into the material.[1]

Mounting: Mount the sectioned sample in a conductive resin (e.g., copper-filled or phenolic

conductive resin). This is crucial for preventing charging effects in the Scanning Electron

Microscope (SEM) during EBSD analysis. Ensure the sample is mounted securely and the

surface of interest is perpendicular to the mounting press ram.

Grinding and Polishing
The following tables provide a detailed, multi-step procedure for mechanical grinding and

polishing. It is essential to clean the sample and holder thoroughly between each step to

prevent contamination from coarser abrasive particles. After each grinding stage, inspect the

surface with a light microscope to ensure all damage from the previous step has been

removed.

Table 1: Grinding Parameters
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Step
Abrasive
Surface

Abrasive
Size (grit)

Lubricant
Force
(per
sample)

Time
(min)

Notes

Planar

Grinding
SiC Paper 240 - 320 Water 20-25 N Until planar

Remove

cutting

damage

and ensure

all samples

in the

holder are

co-planar.

Fine

Grinding 1
SiC Paper 500 - 800 Water 20-25 N 2

Remove

scratches

from the

previous

step.

Fine

Grinding 2
SiC Paper 1200 Water 20-25 N 2

Ensure

uniform

fine

scratches

across the

surface.

Table 2: Diamond Polishing Parameters
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Step
Polishing
Cloth

Abrasive Lubricant
Force
(per
sample)

Time
(min)

Notes

Rough

Polishing

Hard,

woven

cloth

9 µm

diamond

suspension

Diamond

extender
20-25 N 5

Removes

grinding

damage.

Hard cloths

maintain

flatness.

Intermediat

e Polishing

Low-nap

synthetic

cloth

3 µm

diamond

suspension

Diamond

extender
20-25 N 4

Fine

Polishing

Low-nap

synthetic

cloth

1 µm

diamond

suspension

Diamond

extender
15-20 N 3

This step

may be

optional for

some

superalloys

but is

recommen

ded for

achieving a

high-quality

finish.

Final Polishing
The final polishing step is critical for removing the last vestiges of surface deformation and

creating a surface suitable for EBSD. Chemo-mechanical polishing using colloidal silica is the

most common and effective method.

Table 3: Final Polishing Parameters
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Step
Polishing
Cloth

Abrasive
Force (per
sample)

Time (min) Notes

Chemo-

Mechanical

Polish

Medium-soft,

low-nap cloth

0.05 µm

Colloidal

Silica (e.g.,

OP-S)

5-10 N 5 - 15

Time should

be extended

until a

satisfactory

surface is

achieved.

Flush the

cloth with

water during

the final few

seconds to

clean the

sample

surface.

Advanced and Alternative Final Preparation
Methods
For particularly challenging samples, or to further improve the surface quality, the following

methods can be employed after the standard final polish.

Vibratory Polishing
Vibratory polishing is a gentle technique that can produce exceptionally flat and deformation-

free surfaces. It is highly effective for soft or ductile materials and for EBSD applications.

Apparatus: Vibratory Polisher (e.g., Buehler VibroMet™ 2)

Abrasive: 0.05 µm Colloidal Silica

Time: 30 minutes to several hours. A 30-minute polish is often sufficient to significantly

improve pattern quality.
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Notes: This method is excellent for removing minor remaining deformation and achieving a

stress-free surface without the use of hazardous electrolytes.

Electropolishing
Electropolishing can rapidly produce a damage-free surface by removing the deformed layer

via electrochemical action. This method is suitable for conductive materials like IN738.

Principle: The sample acts as the anode in an electrolytic cell, and material is uniformly

removed from the surface.

Electrolyte for Nickel Alloys: A common electrolyte for nickel alloys consists of perchloric acid

and ethanol. For instance, a solution of 40% Perchloric acid and 60% Ethanol has been

suggested for some steels, and similar compositions can be adapted for nickel alloys with

careful parameter optimization. Another potential electrolyte for Ni-based alloys involves a

mixture of phosphoric acid, sulfuric acid, and water.

Typical Parameters:

Voltage: 12-35 V

Temperature: -40°C to 30°C

Time: 20-55 seconds

Caution: Electropolishing solutions can be hazardous and must be handled with appropriate

safety precautions. The process can also preferentially attack certain phases or grain

boundaries if not properly controlled.

Broad Ion Beam (BIB) Milling
Broad ion beam milling is another effective technique for final surface preparation. It uses high-

energy argon ions to sputter material from the sample surface, removing any remaining

amorphous or damaged layers from mechanical polishing. This method can significantly

enhance the quality of EBSD patterns.

Etching Considerations
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For EBSD analysis, samples are typically examined in the as-polished condition. Etching can

introduce surface topography that leads to shadowing effects, degrading the EBSD signal. If

etching is necessary for other microstructural examinations, it should be done after EBSD

analysis. If a light etch is required to reveal grain boundaries, it must be very brief, and the final

polishing step should be repeated to minimize any resulting relief. Many common

metallographic etchants are "contrast etches" that form oxide layers and are unsuitable for

EBSD.

For IN738, if etching is required for post-EBSD analysis, Glyceregia (15 ml HCl, 10 ml glycerol,

5 ml HNO₃) has been shown to be effective.

Summary and Conclusion
The successful preparation of IN738 for EBSD analysis hinges on a meticulous, multi-step

process aimed at eliminating surface and subsurface damage. The standard mechanical

grinding and polishing protocol, culminating in a chemo-mechanical polish with colloidal silica,

provides a reliable foundation. For optimal results, especially on deformed or difficult-to-prepare

samples, incorporating a final vibratory polishing or electropolishing step is highly

recommended. By following this detailed protocol, researchers can produce high-quality

surfaces that will yield sharp, indexable Kikuchi patterns and enable accurate microstructural

characterization of IN738.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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